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Compound of Interest

Compound Name: Reactive Orange 122

CAS No.: 12220-12-1

Cat. No.: B1172505

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
C.I. Reactive Orange 122 is a synthetic azo dye belonging to the class of reactive dyes,

characterized by its ability to form covalent bonds with substrates, leading to high wash

fastness. This technical guide provides a comprehensive overview of its chemical structure,

physicochemical and spectral properties, a detailed synthesis methodology, and a standardized

protocol for its application in textile dyeing. The information is intended to serve as a valuable

resource for researchers and professionals in chemistry, materials science, and related fields.

Chemical Structure and Identification
Reactive Orange 122 is a complex, water-soluble anionic dye. Its structure is characterized by

multiple sulfonate groups, which ensure solubility in aqueous media, an azo linkage (-N=N-)

acting as the chromophore, and a reactive monochlorotriazine group that enables covalent

bond formation with hydroxyl or amino groups of fibers.

Below is the chemical structure of C.I. Reactive Orange 122:
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Caption: Chemical Structure of C.I. Reactive Orange 122.

Physicochemical and Spectral Properties
A summary of the key physicochemical and spectral properties of C.I. Reactive Orange 122 is

presented in the table below for easy reference and comparison.
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Property Value Reference

IUPAC Name

tetrasodium;2-[[6-[[4-chloro-6-

[[4-[[2-

(sulfonatooxy)ethyl]sulfonyl]ph

enyl]amino]-1,3,5-triazin-2-

yl]amino]-1-hydroxy-3-

sulfonatonaphthalen-2-

yl]azo]naphthalene-1,5-

disulfonate

[1][2]

Synonyms
C.I. Reactive Orange 122,

Reactive Orange ME2RL
[1][3]

CAS Number 12220-12-1, 79809-27-1 [3]

Molecular Formula C₃₁H₂₀ClN₇Na₄O₁₆S₅ [3]

Molecular Weight 1034.27 g/mol [3]

Appearance Orange powder [1]

Solubility Soluble in water [1]

Melting Point Not applicable (decomposes) -

pKa

The pKa values for the sulfonic

acid groups are low, ensuring

the dye is anionic over a wide

pH range. The specific pKa of

the hydroxyl group on the

naphthalene ring is crucial for

the fixation reaction and can

be determined by

spectrophotometric or

electrophoretic methods.

[4]

UV-Vis λmax The maximum absorbance in

the visible spectrum is

responsible for its orange

color. The exact wavelength

[5]
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can vary slightly depending on

the solvent and pH.

Bulk Density Approximately 500 kg/m ³ [1]

Experimental Protocols
Synthesis of C.I. Reactive Orange 122
The synthesis of C.I. Reactive Orange 122 is a multi-step process involving diazotization, azo

coupling, and two condensation reactions. The following is a representative laboratory-scale

protocol.
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Step 1: First Condensation

Step 2: Second Condensation Step 3: Diazotization

Step 4: Azo Coupling

Cyanuric Chloride

First Condensation Product

  Na2CO3, 0-5 °C, pH 4.5-5.5

2-(3-Aminophenylsulfonyl)ethyl hydrogen sulfate

First Condensation Product

Second Condensation Product

  Na2CO3, 20-25 °C, pH 5.0-6.0

7-Amino-4-hydroxynaphthalene-2-sulfonic acid

Second Condensation Product

2-Aminonaphthalene-1,5-disulfonic acid

Diazonium Salt

  NaNO2, HCl, 0-5 °C

Diazonium Salt

Reactive Orange 122 (Crude)

  NaOH, 10-15 °C, pH 8.0-9.0

Click to download full resolution via product page

Caption: Synthesis Workflow for Reactive Orange 122.

Methodology:
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First Condensation:

Suspend 0.1 mol of cyanuric chloride in 200 mL of ice-water.

Slowly add a neutralized solution of 0.1 mol of 2-(3-aminophenylsulfonyl)ethyl hydrogen

sulfate over 2 hours, maintaining the temperature at 0-5 °C and the pH at 4.5-5.5 using a

10% w/v sodium carbonate solution.

Stir the mixture for an additional 3-4 hours at the same temperature and pH.

Second Condensation:

To the suspension from the first condensation, add a neutralized solution of 0.1 mol of 7-

amino-4-hydroxynaphthalene-2-sulfonic acid.

Slowly raise the temperature to 20-25 °C and adjust the pH to 5.0-6.0 with 10% w/v

sodium carbonate solution.

Stir at this temperature for 4-6 hours until the reaction is complete (monitored by TLC).

Diazotization:

In a separate vessel, dissolve 0.1 mol of 2-aminonaphthalene-1,5-disulfonic acid in 300

mL of water and add 0.11 mol of hydrochloric acid.

Cool the solution to 0-5 °C with ice.

Slowly add a solution of 0.1 mol of sodium nitrite in 50 mL of water, keeping the

temperature below 5 °C.

Stir for 1 hour at 0-5 °C. The completion of diazotization can be checked with starch-iodide

paper (excess nitrous acid will turn the paper blue).

Azo Coupling:

Cool the product from the second condensation to 10-15 °C.
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Slowly add the diazonium salt suspension from the diazotization step to the second

condensation product over 2-3 hours.

Maintain the pH at 8.0-9.0 by the controlled addition of a 20% w/v sodium hydroxide

solution.

After the addition is complete, stir the reaction mixture for another 2-4 hours at 10-15 °C.

Isolation and Purification:

The dye is salted out from the reaction mixture by adding sodium chloride.

The precipitated dye is filtered, washed with a brine solution, and dried in an oven at 60-70

°C.

Application in Cotton Dyeing: Exhaust Dyeing Method
This protocol describes a standard laboratory procedure for dyeing cotton fabric with C.I.

Reactive Orange 122.
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Prepare Dyebath

Exhaustion Phase

  Add Fabric, Dye, and Salt
  Ramp temperature to 60°C

Fixation Phase

  Add Alkali (e.g., Na2CO3)
  Hold at 60°C for 60 min

Wash-off

  Rinse, Soap at boil,
  Rinse

Dyed Fabric

Click to download full resolution via product page

Caption: Experimental Workflow for Cotton Dyeing.

Methodology:

Preparation of Dyebath:

Prepare a dyebath with a liquor ratio of 1:20 (e.g., for 5 g of cotton fabric, use 100 mL of

water).

Dissolve the required amount of Reactive Orange 122 (e.g., 2% on weight of fabric,

o.w.f.) in a small amount of water and add to the dyebath.
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Add a wetting agent (e.g., 0.5 g/L) and a sequestering agent (e.g., 0.5 g/L).

Exhaustion Phase:

Introduce the pre-wetted cotton fabric into the dyebath at room temperature.

Start agitation and run for 10 minutes.

Add a neutral electrolyte, such as Glauber's salt (anhydrous sodium sulfate), in portions

over 15-20 minutes (e.g., a total of 60 g/L).

Raise the temperature of the dyebath to 60 °C over 30 minutes.

Run for an additional 30 minutes at 60 °C to allow for dye exhaustion.

Fixation Phase:

Add the required amount of alkali, typically soda ash (sodium carbonate), to the dyebath

(e.g., 20 g/L). The alkali should be pre-dissolved and added in portions over 10-15 minutes

to ensure level dyeing.

Continue the dyeing process at 60 °C for 60-90 minutes for fixation of the dye to the cotton

fibers.

Wash-off (Soaping):

Drain the dyebath.

Rinse the dyed fabric thoroughly with cold water.

Neutralize with a dilute acetic acid solution (e.g., 0.5-1.0 g/L).

Carry out a soaping treatment with a non-ionic detergent (e.g., 2 g/L) at or near the boil

(95-100 °C) for 15 minutes to remove any unfixed or hydrolyzed dye.

Rinse with hot water and then with cold water until the rinse water is clear.

Dry the dyed fabric.
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Conclusion
C.I. Reactive Orange 122 is a commercially significant reactive dye with a well-defined

chemical structure that dictates its properties and application. This guide has provided a

detailed overview of its key characteristics and standardized protocols for its synthesis and

application. The provided information aims to facilitate further research and development in the

fields of dye chemistry, textile science, and environmental remediation technologies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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